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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421 Get Quote

For researchers, scientists, and professionals in drug development, the efficient synthesis of

key chemical intermediates is paramount. 6-(Methoxycarbonyl)nicotinic acid is a valuable

building block in the preparation of a variety of pharmaceutical compounds. This guide provides

a comparative analysis of different synthetic routes to this target molecule, offering detailed

experimental protocols, quantitative data, and workflow visualizations to aid in the selection of

the most suitable method for a given application.

Route 1: Selective Monohydrolysis of Dimethyl 2,5-
Pyridinedicarboxylate
This synthetic approach starts from the commercially available dimethyl 2,5-

pyridinedicarboxylate and relies on the selective hydrolysis of one of the two methyl ester

groups. The regioselectivity of this reaction is crucial for the successful synthesis of the desired

product.

Dimethyl 2,5-pyridinedicarboxylate 6-(Methoxycarbonyl)nicotinic acid  NaOH (aq), THF, 0°C

6-Methylnicotinic acid Pyridine-2,5-dicarboxylic acid  KMnO4, H2O 6-(Methoxycarbonyl)nicotinic acid  MeOH, H2SO4 (cat.)

Methyl 6-chloronicotinate 6-(Methoxycarbonyl)nicotinic acid  CO, MeOH, Pd catalyst, Base
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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